Cas no 124937-51-5 (Tolterodine)

• Product Name: Tolterodine
• CAS No: 124937-51-5
• MF: C₂₂H₃₁NO
• MW: 325.487646341324
• MDL: MFCD00865264
• CID: 63755
• PubChem ID: 443879
• Update Time: 2025-10-30

Tolterodine Chemical and Physical Properties

Names and Identifiers

• Tolterodine
• R-(+)-Tolterodine
• (Tolterodine Tartrate )
• Tolterodine L-tartrate
• (+)-Tolterodine
• (R)-(+)-Tolterodine
• (R)-Tolterodine
• PNU-200583
• TOLTERODINE TARTRATE
• 2-[3-[Bis(1-methylethyl)amino]-1-phenyl-propyl]-4-methyl-phenol
• DETROL
• Kabi 2234
• DETRUSITOL
• PNU-20058E
• PNU 200583
• TolterodineBase
• Tolterodine-d14
• Tolterodine ,98%
• TOLTERODINE [USAN]
• TolterodineL-tartrate
• Tolterodina
• DTXCID703687
• 2-[3-[Bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenol monohydrobromide
• DTXSID3023687
• Tox21_111737_1
• C07750
• 124937-51-5
• tolterodin
• HY-A0024
• OOGJQPCLVADCPB-HXUWFJFHSA-N
• Tolterodinum
• Tolterodine [INN]
• TOLTERODINE [MI]
• 2-[(1R)-3-[BIS(1-METHYLETHYL)AMINO]-1-PHENYLPROPYL]-4-METHYL-PHENOL TARTRATE
• 2-[(1R)-3-[bis(propan-2-yl)amino]-1-phenylpropyl]-4-methylphenol
• CHEBI:9622
• EN300-1709733
• BIDD:GT0318
• AKOS015841711
• Q-200223
• Tolterondine Tartrate
• NCGC00263557-01
• UNII-WHE7A56U7K
• tolterodine extended release capsules
• KS-5165
• SMR000596518
• D00646
• Tolterodine (racemate)
• Tox21_111737
• DB01036
• MLS001304745
• 2-[(1R)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-methylphenol
• MFCD07771985
• 2-{(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl}-4-methylphenol
• 2-[(1r)3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenol
• (+)-(R)-3-(2-hydroxy-5-methylphenyl)-N,N-diisopropyl-3-phenylpropylamine
• AB00698547-12
• AKOS015895578
• J-005184
• Phenol, 2-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-methyl-
• 2-[(1R)-3-(di(propan-2-yl)amino)-1-phenylpropyl]-4-methylphenol
• (r)-2-(3-(diisopropylamino)-1-phenylpropyl)-4-methylphenol
• (R)-2-[3-(diisopropylamino)-1-phenylpropyl]-4-methylphenol
• AC-3472
• (+)-(R)-2-(alpha-(2-(Diisopropylamino)ethyl)benzyl)-p-cresol
• S-(-)-Tolterodine
• NCGC00159519-02
• (R)-2,3-BIS(1-METHYLETHYL)AMINO-1-PHENYLPROPYL-4-METHYLPHENOL
• CS-1799
• Urotrol
• CHEMBL1382
• 2-[(1R)-3-(diisopropylamino)-1-phenylpropyl]-4-methylphenol
• H10328
• PHA-686464B
• AB00698547_13
• 2-((1R)-3-(diisopropylamino)-1-phenylpropyl)-4-methylphenol
• Phenol, 2-((1R)-3-(bis(1-methylethyl)amino)-1-phenylpropyl)-4-methyl-
• Tolterodinum (INN-Latin)
• PNU-200583 racemate; PNU 200583 racemate; PNU200583 racemate; ()-Tolterodine; Racemic tolterodine
• WHE7A56U7K
• G04BD07
• MLS001195620
• Tolterodina (INN-Spanish)
• BDBM50165008
• CAS-124937-51-5
• TOLTERODINE [VANDF]
• Tolterodinum [INN-Latin]
• AMY17772
• GTPL360
• NCGC00159519-04
• 2-[3-[Bis(1-Methylethyl)Amino]-1-Phenylpropyl]-4-Methyl Phenol Monohydrobromide
• TOLTERODINE [WHO-DD]
• Unidet
• HMS2230E24
• Tolterodine [USAN:INN:BAN]
• Kabi-2234
• Q424312
• Tolterodine (USAN/INN)
• SCHEMBL3064
• Tolterodina [INN-Spanish]
• DB-260460
• BRD-K54316499-046-05-2
• 2-[(1R)-3-[Bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenol; (R)-(+)-N,N-Diisopropyl-3-(2-hydroxy-5-methylphenyl)-3-phenylpropylamine;
• BRD-K54316499-046-04-5
• NCGC00159519-14
• NCGC00159519-01

• MDL： MFCD00865264
• Inchi： 1S/C22H31NO/c1-16(2)23(17(3)4)14-13-20(19-9-7-6-8-10-19)21-15-18(5)11-12-22(21)24/h6-12,15-17,20,24H,13-14H2,1-5H3/t20-/m1/s1
• InChI Key： OOGJQPCLVADCPB-HXUWFJFHSA-N
• SMILES： OC1=CC=C(C)C=C1[C@@H](C1C=CC=CC=1)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 325.24100
• Monoisotopic Mass: 325.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 442.2±45.0 °C at 760 mmHg
• Flash Point: 192.1±27.4 °C
• Refractive Index: n20/D 1.4536(lit.)
• Solubility: DMSO: ≥20mg/mL
• PSA: 23.47000
• LogP: 5.34140
• Specific Rotation: D25 +72° (c = 1.0 in CH2Cl2)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Solubility: DMSO: ≥20mg/mL

Tolterodine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：1987
• WGK Germany：2
• Hazard Category Code： 63-51/53
• Safety Instruction： S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Tolterodine

Recent Advances in Tolterodine (124937-51-5) Research: A Comprehensive Review

Tolterodine (CAS: 124937-51-5) is a well-known antimuscarinic agent primarily used for the treatment of overactive bladder (OAB) syndrome. As a competitive antagonist of muscarinic receptors, Tolterodine has been extensively studied for its efficacy, safety, and pharmacokinetic properties. Recent research has focused on optimizing its therapeutic profile, exploring novel formulations, and investigating potential applications beyond OAB. This review synthesizes the latest findings related to Tolterodine and its chemical identity (124937-51-5), providing insights into current trends and future directions in its clinical and pharmacological development.

Recent studies have highlighted the importance of Tolterodine's enantiomeric purity, as its active metabolite, 5-hydroxymethyl Tolterodine (5-HMT), contributes significantly to its therapeutic effects. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize the pharmacokinetics of Tolterodine and its metabolites in diverse patient populations. These studies underscore the need for personalized dosing strategies to minimize adverse effects, such as dry mouth and constipation, while maximizing therapeutic outcomes.

Innovations in drug delivery systems have also been a focal point of recent research. For instance, transdermal patches and extended-release formulations of Tolterodine have shown promise in improving patient compliance and reducing side effects. A 2023 study published in the Journal of Controlled Release demonstrated that a novel microneedle-based delivery system could enhance the bioavailability of Tolterodine while minimizing systemic exposure, thereby reducing anticholinergic side effects. Such advancements could revolutionize the treatment of OAB, particularly in elderly patients who are more susceptible to adverse drug reactions.

Beyond its traditional use in OAB, Tolterodine has been investigated for potential applications in other medical conditions. Preliminary research suggests that its antimuscarinic properties may be beneficial in managing symptoms of Parkinson's disease and chronic obstructive pulmonary disease (COPD). However, these findings are still in the early stages, and further clinical trials are needed to validate their efficacy and safety. Additionally, the role of Tolterodine in combination therapies, particularly with beta-3 adrenergic agonists, is being explored to achieve synergistic effects in OAB management.

In conclusion, Tolterodine (124937-51-5) remains a cornerstone in the treatment of OAB, with ongoing research efforts aimed at refining its therapeutic use. The development of novel formulations and the exploration of new indications highlight the dynamic nature of Tolterodine research. As the field advances, a deeper understanding of its pharmacokinetics and pharmacodynamics will pave the way for more effective and patient-tailored treatments. Future studies should focus on long-term safety data and the potential for Tolterodine to address unmet medical needs in neurology and respiratory medicine.